Cas no 1250443-60-7 ((3-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride)

(3-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride structure
1250443-60-7 structure
Product Name:(3-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride
CAS No:1250443-60-7
MF:C7H9Cl2F3N2
MW:249.060970067978
MDL:MFCD11846765
CID:1091200
PubChem ID:53416476
Update Time:2025-04-20

(3-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-(Trifluoromethyl)pyridin-2-yl)methanamine dihydrochloride
    • [3-(trifluoromethyl)pyridin-2-yl]methanamine,dihydrochloride
    • 2-AMINOMETHYL-3-TRIFLUOROMETHYLPYRIDINE DIHYDROCHLORIDE
    • 1-[3-(Trifluoromethyl)pyridin-2-yl]methanamine--hydrogen chloride (1/2)
    • (3-(trifluoromethyl)pyridin-2-yl)methanaminedihydrochloride
    • 1-[3-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHANAMINE DIHYDROCHLORIDE
    • (3-(trifluoroMethyl)pyridin-2-yl)MethanaMine 2HCl
    • [3-(trifluoromethyl)pyridin-2-yl]methanamine;dihydrochloride
    • DTXSID20697178
    • 1250443-60-7
    • MDL: MFCD11846765
    • Inchi: 1S/C7H7F3N2.2ClH/c8-7(9,10)5-2-1-3-12-6(5)4-11;;/h1-3H,4,11H2;2*1H
    • InChI Key: ZXNRQSQBXPVKJY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(C1=CC=CN=C1CN)(F)F

Computed Properties

  • Exact Mass: 248.0094882g/mol
  • Monoisotopic Mass: 248.0094882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

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